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Compound of Interest

Compound Name: 2-Fluorothiophenol

Cat. No.: B1332064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-fluorothiophenol
(CAS No. 2557-78-0), a versatile building block in pharmaceutical development and organic

synthesis.[1] Due to its hazardous properties, a thorough understanding of safety protocols is

critical for all personnel handling this chemical.

Hazard Identification and Classification
2-Fluorothiophenol is classified as a hazardous chemical and requires careful handling to

avoid adverse health effects.[2]

GHS Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1332064?utm_src=pdf-interest
https://www.benchchem.com/product/b1332064?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-fluorothiophenol-dic10677.html
https://www.benchchem.com/product/b1332064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB24995&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Acute toxicity, Oral 3 H301: Toxic if swallowed

Acute toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute toxicity, Inhalation 3 H331: Toxic if inhaled

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Data sourced from Fisher Scientific Safety Data Sheet.[2]

Signal Word: Danger[2]

Other Hazards: The substance has a strong, unpleasant stench.[3]

Physicochemical Properties
A summary of the key physicochemical properties of 2-fluorothiophenol is provided below.
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Property Value

Appearance Clear, colorless to light yellow liquid

Molecular Formula C₆H₅FS

Molecular Weight 128.17 g/mol

Boiling Point 61-62 °C at 35 mmHg

Melting Point 14 °C

Flash Point 47 °C (117 °F)

Density 1.2 g/mL at 25 °C

Vapor Pressure 2.8 mmHg at 25 °C

Solubility Sparingly soluble in water

Stability Stable under normal conditions; air sensitive

Data compiled from multiple safety data sheets.[2][3][4]

Exposure Controls and Personal Protection
Strict adherence to exposure control measures and the use of appropriate personal protective

equipment (PPE) are mandatory when handling 2-fluorothiophenol.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
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PPE Type Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][3]

Skin Protection

Wear appropriate protective gloves (e.g.,

neoprene) and clothing to prevent skin

exposure.[2][5] Flame-retardant and antistatic

protective clothing is recommended.

Respiratory Protection

If engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is required.[6]

Handling and Storage
Safe Handling

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use only non-sparking tools.[2]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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Keep under an inert atmosphere (e.g., nitrogen) as the material is air-sensitive.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Store in a locked cabinet or other secure area.[2]

First Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. If possible,

have the victim drink milk afterwards.[3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[3] Containers may explode when

heated.[3]
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Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), sulfur

oxides, sulfides, and gaseous hydrogen fluoride (HF).[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
Personal Precautions

Evacuate personnel to a safe area.

Remove all sources of ignition.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 3.2).

Environmental Precautions
Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains, sewers, or waterways.

Methods for Containment and Cleaning Up
For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

For larger spills, dike the area to contain the spill.

Use spark-proof tools and explosion-proof equipment.

Experimental Protocols
Spill Neutralization and Decontamination Protocol
This protocol is based on procedures for thiophenol and should be used with caution for 2-
fluorothiophenol, with appropriate risk assessment.
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Materials:

Sodium hypochlorite solution (3-10%) or Potassium peroxymonosulfate (Oxone®).

Saturated sodium bicarbonate (NaHCO₃) solution.

Inert absorbent material (e.g., vermiculite, sand).

Appropriate PPE (see Section 3.2).

Spark-proof tools.

Sealable waste containers.

Procedure:

Contain the Spill: Use an inert absorbent material to dike the spill and prevent it from

spreading.

Apply Neutralizing Agent:

Option A: Sodium Hypochlorite: Carefully apply a 3-10% sodium hypochlorite solution to

the spill. This will oxidize the thiophenol to the less odorous sulfonic acid. Caution: Do not

use dry, powdered hypochlorite, as this can cause autoignition with mercaptans.[5] Avoid

adding the solution to a large quantity of concentrated 2-fluorothiophenol, as this may

cause a violent reaction.[5]

Option B: Oxone®: Prepare a solution of Oxone® in water and apply it to the spill.

Oxone® is a strong oxidizing agent that can effectively decontaminate thiols.

Absorb the Residue: Once the reaction has subsided, absorb the neutralized mixture with an

inert material.

Wipe Down Surfaces: Wipe down the affected area with a saturated solution of sodium

bicarbonate to neutralize any remaining acidic byproducts.

Final Cleaning: Clean the area with soap and water.
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Waste Disposal: Collect all contaminated materials (absorbent, gloves, etc.) in a sealable,

properly labeled hazardous waste container for disposal according to local, state, and federal

regulations.

Toxicity Information
Detailed toxicological data for 2-fluorothiophenol is limited. However, it is classified as acutely

toxic.

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[2]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available.[2][4][8]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

Do not dispose of it with normal household waste or into the environment.

Contaminated packaging should be treated as the product itself.

Diagrams
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Hazard Identification Control Measures

Emergency Response
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Caption: Logical flow from hazard identification to emergency response for 2-
Fluorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

